Cas no 1535392-32-5 (3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol)

• Product Name: 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol
• CAS No: 1535392-32-5
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6148486
• PubChem ID: 79702436
• Update Time: 2025-05-20

3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol
• EN300-1913526
• 3-[(3-bromo-5-fluorophenyl)methyl]piperidin-3-ol
• 1535392-32-5
• AKOS018259656

• Inchi： 1S/C12H15BrFNO/c13-10-4-9(5-11(14)6-10)7-12(16)2-1-3-15-8-12/h4-6,15-16H,1-3,7-8H2
• InChI Key： HIRHFEORZNCUEP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC1(CNCCC1)O)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol

Introduction to 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol (CAS No. 1535392-32-5)

3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1535392-32-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine ring, which is a common motif in many bioactive molecules, alongside a bromo and fluoro-substituted phenyl group, enhancing its pharmacological relevance.

The presence of both bromine and fluorine atoms in the aromatic ring suggests that 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol may exhibit enhanced metabolic stability and improved binding affinity to biological targets. These substituents are strategically positioned to influence the electronic properties of the molecule, which is crucial for modulating its interactions with biological receptors. The piperidine moiety, in particular, is known for its role in stabilizing the three-dimensional conformation of many pharmacologically active compounds, making it a valuable scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atom, in particular, is renowned for its ability to enhance the lipophilicity and metabolic resistance of drug candidates. In contrast, the bromine atom can provide additional electronic effects that fine-tune the pharmacokinetic properties of a molecule. The combination of these elements in 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol makes it a promising candidate for further investigation in various therapeutic areas.

In the context of current research, this compound has been explored for its potential role in addressing neurological disorders. Piperidine derivatives are frequently studied for their ability to interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia. The specific substitution pattern in 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol may confer selectivity towards certain receptor subtypes, offering a pathway to develop more targeted treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing enough material for preclinical studies and eventual clinical trials.

Evaluation of the pharmacological properties of 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol has revealed interesting findings regarding its binding affinity and selectivity. Computational modeling studies have been instrumental in predicting how this compound might interact with biological targets at the molecular level. These simulations provide valuable insights into optimizing the structure for improved efficacy and reduced side effects.

The compound's potential as an intermediate in more complex drug molecules cannot be overstated. Its versatile structure allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. This flexibility is particularly advantageous in drug discovery pipelines where rapid iteration and optimization are essential.

Ongoing research is also investigating the metabolic fate of 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol. Understanding how the body processes this compound is crucial for assessing its safety and determining appropriate dosing regimens. Metabolomic studies are being conducted to identify key metabolites and pathways involved in its degradation, providing critical data for regulatory submissions.

The impact of fluorine and bromine substituents on the pharmacokinetic profile of this compound is another area of active investigation. These elements can significantly influence solubility, absorption, distribution, metabolism, and excretion (ADME) properties, all of which are critical factors in drug development. By carefully analyzing these effects, researchers can design molecules that exhibit optimal pharmacokinetic behavior.

In conclusion, 3-(3-bromo-5-fluorophenyl)methylpiperidin-3-ol represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.